AbstractNadic acid-based polyesters were prepared by polycondensation with different diols and different stoichiometry of the monomers. Due to the four stereocenters of the acid component, four diastereomers can form in the polyester. The use of different alcohols and influence on the formation of diastereomers in the polyester was investigated. Identification of the stereoisomers has been done with 1D and 2D NMR spectroscopy, which revealed an influence of the diol component on their formation. Further structural elucidation was done by MALDI mass spectrometry and size exclusion chromatography. Another big influence of the diols was found on the glass transition temperatures, which ranged from −30 °C to 40 °C.

AbstractA lightweight and flexible microwave absorbing composite of polyvinyledine difluoride (PVDF) was fabricated by loading PbS nanocubes embedded Graphene hybrid nanostructures into the PVDF matrix. The PbS embedded graphene nanosheets (PbS/GNs) are synthesized by hydrothermal technique. The PXRD pattern of the PbS, GNS and PbS/GNS suggested face-centered cubic structured PbS loaded GNS nanosheets. FE-SEM images of the graphene-bound lead sulfide octahedral nanocubes are found to have a size of 100 nm and are unvaryingly distributed on the surface of graphene nanosheets. HRTEM image of graphene surface image showing sheet-like structure is embedded with PbS nanocrystals. The PbS/GNs in PVDF matrix were found to exhibit enhanced dielectric constant, reduction in resistivity, and electrical conductivity. The high dielectric constant was exhibited by the 4% GNs dispersed PVDF with a value of 3.7x105 and 6% GNs/PbS dispersed PVDF showed 3.5 x105 at 1 MHz. The composite PbS/GNs into PVDF exhibit the maximum reflection loss dips in frequency band X for the PbS/Gra/PVDF samples. It is apparent that there are three absorption peaks in the region of 9–12 GHz in which the absorption of −6.9 dB is observed at 10 GHz.

AbstractThe article presents the impedance analysis of polypyrrole (PPy)/La0.7Ba0.3MnO3 (LBM) nanocomposites synthesized by in situ chemical oxidation method. The morphology and crystal structure were analyzed by Scanning electron microscopy (SEM), transmission electron microscopy (TEM), and X-ray diffraction (XRD) techniques. Vibration modes were analyzed using Fourier Transform Infrared spectroscopy (FTIR). The impedance behavior of the compounds was studied using an impedance analyzer in the frequency (100 Hz − 5 MHz) and temperature (30 °C − 90 °C) variation mode. Results of SEM and TEM for PPy, LBM, and PPy-LBM nanocomposites show spherical, rhombic and granular structures respectively. FTIR shows the presence of respective elements to be present for the formation of PPy, LBM, and PPy-LBM compounds. XRD patterns of PPy, LBM, and PPy-LBM nanocomposites show amorphous, orthorhombic, and semicrystalline phases respectively. The Real part of impedance shows decreasing value with frequency and the imaginary part of impedance shows the relaxing nature of the compounds. Cole − Cole analysis reveals the resistance contribution from grains and grain boundary. The equivalent circuit elucidated gives the combination of resistor and capacitor being parallel along with constant phase element and Warburg effects. The study helps us to understand the electric behavior of the samples whether capacitive or resistive type for which further studies can be conducted for sensor, anticorrosion coating, and spintronic applications.

AbstractThe demand for stretchable, skin-mountable, and wearable strain sensors is burgeoning because they are required for several budding applications in various emerging fields, such as health monitoring, human-machine interfaces, wearable electronics, soft robotics, human motion detection, virtual reality (VR), and so forth. Recently, strain sensors based on composite materials comprising stretchable elastomer and conductive nano-filler have gathered attention on account of their ample flexibility, record stretchability, excellent durability, customizable characteristics for strain-sensing, and simpler fabrication techniques. This quality write-up discusses current developments in the field of flexible strain sensors (FSSs). We effectively summarized how advanced mechanisms, such as crack propagation, disconnection, and tunneling effect, which are quite different from traditional strain sensing techniques, are used to develop FSS. Various factors and their effects that need to be kept in mind while developing high-performance, high-quality FSSs are also debated. The performance of recently reported FSSs is comprehensively discussed, and the huge potential that FSSs hold has been comprehensively reviewed in this survey.

AbstractA novel nanocomposite consisting of polyurethane (PU), poly(o-phenylenediamine) (PoPD), and silicon carbide (SiC) nanoparticles was investigated for its application in marine environment through electrochemical techniques. The PoPD/SiC nanofillers were characterized by TGA, XRD, SEM/EDX, and TEM analyses. The anticorrosion and mechanical properties of different coating formulation in marine environment were evaluated by electrochemical impedance spectroscopy (EIS) and scanning electrochemical microscopy (SECM). It was also found that the coating resistance of PU-PoPD/SiC nanocomposite was over 41 times higher than that of the PU coating. The PU-PoPD/SiC coatings on the brass showed low current of 1.9 I/nA due to copper dissolution and 6.8 I/nA due to zinc dissolution because of the well distribution of PoPD/SiC nanofiller in PU coating. The analyses of the resultant degradation products by SEM/EDX and XRD techniques confirmed the presence of Si which has a major role in protecting the brass surface against corrosion. Results showed that the PU composite with 2 wt.% PoPD/SiC hybrid nanofillers had outstanding coating performance. This nanocomposite demonstrated improved corrosion protection. As a result, the developed PU-PoPD/SiC nanocomposite has exceptional adhesion strength and anticorrosion properties and might be exploited to develop next-generation anticorrosive coatings.

AbstractFollowing the recent trends in polymer analysis, a novel fractionation method was developed using xylene as an alternative to trichlorobenzene (TCB) and offering a more exhaustive characterization of the chemical structure of high-density polyethylene (HDPE). The method is based on a linearized evaporative light scattering detector (LinELSD), which has a much better signal-to-noise for the solutions of HDPE in xylene, as compared with the traditional differential refractive index (DRI) and infrared (IR) detectors. The low viscosity of xylene opens the possibility to use the poly(styrene-co-divinylbenzene) (PS-DVB) columns not only for gel permeation chromatography (GPC) but also for temperature-rising elution fractionation (TREF). An immediate application is the simultaneous measurement of the wax fraction’s content and molecular weight (MW) in HDPE. Furthermore, there are strong indications that the thermogram profile corresponding to the isothermal extraction at 70 °C provides a fingerprint of the HDPE synthesis catalyst.

AbstractIn recent years, the development of portable electronic devices has increased considerably. Polymers and polymer composites are employed in a variety of industries, from structural materials to electronics, as well as in our daily lives. PLA@LiYO2 nanocomposites films were subsequently fabricated by a simple solution casting at various concentrations for the development of electronic materials. The effective doping and homogeneous dispersion of nanoparticles in PLA polymer is characterized by X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM), Fourier Transform InfraRed (FTIR) spectrophotometer, Differential scanning calorimetry (DSC), Thermogravimetric analysis (TGA), elastic and dielectric properties of PLA composites films. XRD analysis showed that the crystalline characteristics of the nanocomposites increases with increase in dopant concentration. The FTIR absorption spectra of neat PLA and PLA@LiYO2 nanocomposites are almost equivalent to each other, from TGA analysis there will be less percentage of weight loss in the composite’s films as the concentration of the nanocomposites increased into PLA matrix, Moreover, a significant increase in Tg with an increase in NPs content from 0 to 4 wt% was also observed, the different elastic moduli such as E, K and G of PLA + LiYO2 films are indirectly proportional to the addition of LiYO2 in to PLA matrix. The doped PLA nanocomposites exhibit unique negative dielectric constant and AC conductivity.

AbstractWe have developed conductive, lightweight, and porous composite of polyvinylidene difluoride by blending with synthesized conjugated terpolymer and graphene for conductive polymer composite applications. The new conjugated terpolymer designated as PEPy-TP is synthesized from 3,4-ethylenedioxythiophene, 1-pyrenecarboxzaldehyde, and heptaldehyde through friedel craft reaction. The synthesized terpolymer PEPy-TP have been blended with polyvinylidene difluoride and graphene nanosheets to form porous composite and has been characterized using XRD, TGA, TG-DSC, DTA, DTG, SEM, EDX, and Dielectric spectroscopy. The porous composite is comprised of varying weight percentages of (1, 3, and 5%) of GNS and 10 wt% PEPy-TP in PVDF. The thermal studies on the porous composites indicated that the decomposition occurred at a temperature around 270 and 470 °C corresponds to the PEPy-TP and PVDF/PEPy-TP/GNS (1, 3, and 5%), respectively. The EDX spectrum of neat PEPy-TP polymer and their porous composites of PVDF/PEPy-TP/GNS (1, 3, and 5%) result clearly shows the presence of all elements, such as C, O, S, and F with an atomic weight percentage also. The PVDF/PEPy-TP/5% GNS porous composites having a tremendous electrical conductivity and the dielectric constant value is 56 at 1 MHz and their conductivity of this polymer porous composites value is determined to be 4.9 × 10−6 S/cm at 100 kHz, respectively.

AbstractFor the first time, poly(N-isopropylacrylamide) (PNIPAAm) star polymers with a β-cyclodextrin core are characterized in detail by size-exclusion chromatography (SEC) with triple detection to experimentally verify the number of arms. A combination of a refractive index detector, multi-angle laser light scattering detector, and an online-viscosimeter was used for branching analysis. At first, the SEC system was calibrated and the detector setup was validated using linear polystyrene reference polymers. The applicability of the established triple detection SEC for branching analysis was shown by the analysis of two commercially available polystyrene star polymers. Due to the high molar masses of the star polymers, both the contraction ratio g and g′ could be determined independently, thus allowing the calculation of the viscosity shielding ratio ε. Finally, the branching analysis of the PNIPAAm star polymers could experimentally confirm the assumed arm number of up to 21 arms. Moreover, an increasingly compact molecular structure and the influence of the arm number on the viscosity shielding ratio could be shown.

AbstractVisible-light-driven azobenzene had been reported by theoretical calculation, but could not be detected by any characterization method due to unstable cis structure. Herein, copolymerization was applied to solve the problem based on a time-dependent characteristic of macromolecular motion. Therefore, two copolymers, namely, MRAA-PEG20 copolymer and MRAA-NIPAM copolymer, were synthesized with a definite segment ratio. Both copolymers had photosensitive groups, which were confirmed by UV-vis spectra. Furthermore, copolymer concentration had a linear relationship with absorbance value at 425 nm. Firstly, blue light as an excitation source to induce the isomerization of copolymers. At the same time, repeated interval irradiation was used to evaluate the fatigue performance of the copolymer. Consequently, both copolymers could quickly transform to their cis isomers upon irradiation, which could be reversible recovered to their trans isomers in operable recovery time after removing irradiation. However, the MRAA-PEG20 copolymer had an obvious photobleaching phenomenon along with the circle index, which did not exist in the MRAA-NIPAM copolymer. Secondly, the effects of excitation light source on isomerization were investigated. It was found that blue light was the most efficient excitation source for both copolymers though other light could also induce trans-to-cis transition. Thirdly, the influence of light intensity and temperature was respectively studied. With increasing of light intensity, the absorbance ratio before and after irradiation monotonously decreased, the irradiation response time shortened and the recovery response time prolonged. Moreover, higher temperature resulted in a higher absorbance ratio, shorter irradiation response time, and shorter recovery response time. Finally, synthesized copolymers had characteristic of pH indicator with a critical point of pH 5.0.